Cas no 126076-76-4 (Benzaldehyde, 2-(phenylsulfonyl)-)
126076-76-4 structure
Product Name:Benzaldehyde, 2-(phenylsulfonyl)-
CAS No:126076-76-4
MF:C13H10O3S
MW:246.281702518463
MDL:MFCD01025569
CID:133656
PubChem ID:640916
Update Time:2025-04-19
Benzaldehyde, 2-(phenylsulfonyl)- Chemical and Physical Properties
Names and Identifiers
-
- Benzaldehyde, 2-(phenylsulfonyl)-
- 2-(Benzenesulfonyl)benzaldehyde
- 2-(phenylsulfonyl)benzaldehyde
- AC1LD1R6
- ACMC-1BWMO
- AG-690
- Oprea1_782987
- Oprea1_852083
- 2-(Benzenesulphonyl)benzaldehyde
- CWKMIEALBOKDCD-UHFFFAOYSA-N
- AKOS000663780
- MFCD01025569
- SR-01000311043-1
- SCHEMBL709683
- 126076-76-4
- 2-(Phenylsulfonyl)benzaldehyde, AldrichCPR
- 4-(FMOC-AMINO)-1-METHYL-1H-IMIDAZOLE-2-CARBOXYLICACID
- CS-12078
- A1-04670
- InChI=1/C13H10O3S/c14-10-11-6-4-5-9-13(11)17(15,16)12-7-2-1-3-8-12/h1-10
- Benzaldehyde,2-(phenylsulfonyl)-
- DTXSID70348820
- SY037013
- SR-01000311043
- 2-(benzenesulfonyl)-benzaldehyde
- 2-benzenesulfonylbenzaldehyde
- 2-Benzenesulfonyl-benzaldehyde
- CS-0318646
- BFA07676
- BB 0259836
- FT-0678146
- DA-46545
- AG-690/11378119
-
- MDL: MFCD01025569
- Inchi: 1S/C13H10O3S/c14-10-11-6-4-5-9-13(11)17(15,16)12-7-2-1-3-8-12/h1-10H
- InChI Key: CWKMIEALBOKDCD-UHFFFAOYSA-N
- SMILES: S(C1C=CC=CC=1)(C1C=CC=CC=1C=O)(=O)=O
Computed Properties
- Exact Mass: 246.0351
- Monoisotopic Mass: 246.03506535g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 17
- Rotatable Bond Count: 3
- Complexity: 349
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.2
- Topological Polar Surface Area: 59.6Ų
Experimental Properties
- Density: 1.299
- Melting Point: 90-92
- Boiling Point: 448°C at 760 mmHg
- Flash Point: 288.3°C
- Refractive Index: 1.604
- PSA: 51.21
- LogP: 3.41270
Benzaldehyde, 2-(phenylsulfonyl)- Security Information
- Hazard Statement: Irritant
-
Hazardous Material Identification:
- HazardClass:IRRITANT
Benzaldehyde, 2-(phenylsulfonyl)- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A019110267-250mg |
2-(Phenylsulfonyl)benzaldehyde |
126076-76-4 | 95% | 250mg |
$306.00 | 2023-09-03 | |
| Alichem | A019110267-1g |
2-(Phenylsulfonyl)benzaldehyde |
126076-76-4 | 95% | 1g |
$795.00 | 2023-09-03 | |
| Alichem | A019110267-5g |
2-(Phenylsulfonyl)benzaldehyde |
126076-76-4 | 95% | 5g |
$880.65 | 2023-09-03 | |
| Fluorochem | 034187-2g |
2-(Benzenesulfonyl)benzaldehyde |
126076-76-4 | 95% | 2g |
£226.00 | 2022-03-01 | |
| Fluorochem | 034187-1g |
2-(Benzenesulfonyl)benzaldehyde |
126076-76-4 | 95% | 1g |
£116.00 | 2022-03-01 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | Y04965-250mg |
2-(Phenylsulfonyl)benzaldehyde |
126076-76-4 | 97% | 250mg |
¥1159.0 | 2024-07-16 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | Y04965-1g |
2-(Phenylsulfonyl)benzaldehyde |
126076-76-4 | 97% | 1g |
¥2679.0 | 2024-07-16 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | Y04965-5g |
2-(Phenylsulfonyl)benzaldehyde |
126076-76-4 | 97% | 5g |
¥9479.0 | 2024-07-16 | |
| abcr | AB248188-250 mg |
2-(Benzenesulphonyl)benzaldehyde; . |
126076-76-4 | 250 mg |
€228.60 | 2023-07-20 | ||
| abcr | AB248188-1 g |
2-(Benzenesulphonyl)benzaldehyde; . |
126076-76-4 | 1 g |
€454.80 | 2023-07-20 |
Benzaldehyde, 2-(phenylsulfonyl)- Related Literature
-
M. T. Colomer,S. Díaz-Moreno,A. Tamayo,A. L. Ortiz J. Mater. Chem. C, 2018,6, 12643-12651
-
Fuming Xiao,Mengzhu Wang,Yunxiang Lei,Wenbo Dai,Yunbing Zhou,Miaochang Liu,Wenxia Gao,Xiaobo Huang,Huayue Wu J. Mater. Chem. C, 2020,8, 17410-17416
-
David B. Cordes,Alexandra M. Z. Slawin,Stefania Righetto,Denis Jacquemin,Eli Zysman-Colman,Véronique Guerchais Dalton Trans., 2018,47, 8292-8300
-
Somenath Panda,Kaushik Kundu,Anusha Basaiahgari,Sanjib Senapati,Ramesh L. Gardas New J. Chem., 2018,42, 7105-7118
126076-76-4 (Benzaldehyde, 2-(phenylsulfonyl)-) Related Products
- 7018-84-0(Benzene, 1-methyl-2-(phenylsulfonyl)-)
- 41908-97-8(1-methyl-2-(4-methylphenyl)sulfonyl-benzene)
- 3112-82-1(Benzene,1,3,5-trimethyl-2-(phenylsulfonyl)-)
- 5184-64-5(ESI-05)
- 5184-75-8(Benzene,1,1'-sulfonylbis[2,4-dimethyl-)
- 5395-89-1(2-methanesulfonylbenzaldehyde)
- 5097-12-1(Benzene, 1,1'-sulfonylbis[2-methyl-)
- 62351-51-3(Benzaldehyde, 2-[(4-methylphenyl)sulfinyl]-)
- 62351-49-9(Benzaldehyde, 2-(methylsulfinyl)-)
- 13250-01-6(2,4-dimethylphenyl 2,4,6-trimethylphenyl sulfone)
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